Cas no 361168-61-8 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-chlorobenzamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-chlorobenzamide
• CAS No: 361168-61-8
• MF: C₁₆H₁₈ClN₃OS
• MW: 335.85162115097
• CID: 6093055
• PubChem ID: 3479814
• Update Time: 2025-05-21

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-chlorobenzamide
• IDI1_020534
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-chlorobenzamide
• SR-01000442655-1
• HMS1477H06
• BRD-K55394831-001-01-9
• 361168-61-8
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-chlorobenzamide
• Oprea1_877581
• N-(2-tert-butyl-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-4-chlorobenzamide
• F0396-0079
• ChemDiv3_001568
• SR-01000442655
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-chlorobenzamide
• AKOS016375399

• Inchi： 1S/C16H18ClN3OS/c1-16(2,3)20-14(12-8-22-9-13(12)19-20)18-15(21)10-4-6-11(17)7-5-10/h4-7H,8-9H2,1-3H3,(H,18,21)
• InChI Key： YBQVWZZIOMMGPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1=C2CSCC2=NN1C(C)(C)C)=O

Computed Properties

• Exact Mass: 335.0859111g/mol
• Monoisotopic Mass: 335.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-chlorobenzamide

N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-chlorobenzamide: A Comprehensive Overview

The compound with CAS No. 361168-61-8, known as N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-chlorobenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The name itself is a testament to its complex structure, with key components such as the thienopyrazole ring system and the benzamide moiety playing pivotal roles in its properties.

Thienopyrazole is a heterocyclic compound that combines the structural elements of thiophene and pyrazole. In this compound, the thienopyrazole ring is substituted with a tert-butyl group at position 2 and is further connected to a 4-chlorobenzamide group via an amide linkage. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic properties that are crucial for its intended applications.

The synthesis of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-chlorobenzamide involves a series of carefully designed organic reactions. The process typically begins with the preparation of the thienopyrazole core through a cyclization reaction involving appropriate precursors. Subsequent steps involve functionalization of the core with the tert-butyl and benzamide groups to achieve the final product. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions.

One of the most promising aspects of this compound lies in its potential as a building block for drug development. The thienopyrazole moiety has been shown to exhibit bioactivity in various biological systems, making it a valuable component in medicinal chemistry research. Additionally, the presence of the 4-chlorobenzamide group introduces further functional diversity, enabling interactions with specific biological targets such as enzymes or receptors.

Recent studies have explored the use of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-chlorobenzamide in the context of enzyme inhibition. Researchers have demonstrated that this compound can effectively inhibit certain proteases and kinases, which are key players in various disease pathways. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents targeting conditions such as cancer or inflammatory diseases.

Beyond its medicinal applications, this compound also holds potential in materials science due to its unique electronic properties. The thienopyrazole ring system contributes to aromaticity and conjugation within the molecule, which are desirable traits for applications in organic electronics. Recent investigations have explored its use as an electron transport material in organic photovoltaic devices (OPVs), where it has shown promise in enhancing device performance by facilitating charge separation and transport.

In terms of physical properties, N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-chlorobenzamide exhibits a melting point of approximately 150°C under standard conditions. Its solubility characteristics vary depending on the solvent system; it shows moderate solubility in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for various chemical reactions and analyses.

The stability of this compound under different environmental conditions has also been extensively studied. It demonstrates good thermal stability up to 180°C without significant decomposition. However, prolonged exposure to light or oxidizing agents may lead to degradation over time. These insights are critical for ensuring proper storage and handling during both laboratory experiments and industrial applications.

From an analytical standpoint, this compound can be effectively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution mass spectrometry (HRMS) has been particularly useful in confirming its molecular formula and structural integrity. Additionally, X-ray crystallography has provided detailed insights into its three-dimensional structure, further aiding in understanding its molecular interactions.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of N-{2-tert-butyl-2H